8-Methoxyquinoline-3,4-diamine

• Molecular Formula: C10H11N3O
• Molecular Weight: 189.21 g/mol
• IUPAC Name: 8-methoxyquinoline-3,4-diamine
• InChI: InChI=1S/C10H11N3O/c1-14-8-4-2-3-6-9(12)7(11)5-13-10(6)8/h2-5H,11H2,1H3,(H2,12,13)
• InChI Key: WWQYWBGBOAGCGO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C(C(=CN=C21)N)N

Description

8-Methoxyquinoline-3,4-diamine is a quinoline derivative featuring a methoxy group at the 8-position and amino groups at the 3- and 4-positions. Quinoline-based compounds, such as chloroquine and its analogs, are renowned for their roles as antimalarials and DNA intercalators, with substituent patterns critically influencing their efficacy and resistance profiles .

Preparation Methods

Synthetic Routes and Reaction Conditions

Starting Materials: The synthesis of 8-Methoxyquinoline-3,4-diamine typically begins with commercially available quinoline derivatives.

Nitration and Reduction: The nitration of quinoline can be performed using nitric acid, followed by reduction with hydrogen gas in the presence of a palladium catalyst to introduce the diamine groups at the 3rd and 4th positions.

Industrial Production Methods

In an industrial setting, the production of 8-Methoxyquinoline-3,4-diamine involves large-scale nitration and reduction processes. Continuous flow reactors and optimized reaction conditions are employed to ensure high yield and purity. The use of automated systems for monitoring and controlling reaction parameters is crucial for efficient production.

Chemical Reactions Analysis

Types of Reactions

Oxidation: 8-Methoxyquinoline-3,4-diamine can undergo oxidation reactions to form quinone derivatives. Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reduction of nitro groups to amines is a key reaction, typically achieved using hydrogen gas and palladium on carbon.

Substitution: The compound can participate in nucleophilic substitution reactions, where the methoxy group can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Hydrogen gas with palladium on carbon catalyst.

Substitution: Sodium methoxide in methanol for methoxy group substitution.

Major Products

Oxidation: Quinone derivatives.

Reduction: Diamine derivatives.

Substitution: Various substituted quinoline derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry

8-Methoxyquinoline-3,4-diamine is used as a building block in the synthesis of more complex organic molecules

Biology

In biological research, this compound is studied for its potential as an antimicrobial and antimalarial agent. Its ability to interact with biological macromolecules makes it a candidate for drug development.

Medicine

The compound’s derivatives have shown promise in the treatment of infectious diseases, particularly malaria. Research is ongoing to develop more potent and selective drugs based on this scaffold.

Industry

In the industrial sector, 8-Methoxyquinoline-3,4-diamine is used in the production of dyes, pigments, and other specialty chemicals. Its versatility in chemical reactions makes it a valuable intermediate in various manufacturing processes.

Mechanism of Action

The mechanism by which 8-Methoxyquinoline-3,4-diamine exerts its effects involves interaction with cellular enzymes and receptors. The methoxy and diamine groups facilitate binding to active sites, inhibiting the function of target proteins. This can lead to the disruption of essential biological processes in pathogens, contributing to its antimicrobial activity.

Comparison with Similar Compounds

Structural Analogs in CNS Drug Development

8-Fluoro-3,4-dihydroisoquinoline () shares a bicyclic aromatic core but differs in the following:

• Core structure: Isoquinoline (benzopyridine fused at C1-C2) vs. quinoline (benzopyridine fused at C2-C3).
• Substituents: Fluorine at position 8 vs. methoxy and diamines in 8-Methoxyquinoline-3,4-diamine.
• Applications: The fluoro derivative serves as a precursor for CNS drug candidates via fluorine-amine exchange and alkylation reactions, yielding 1,8-disubstituted tetrahydroisoquinolines. In contrast, the diamino-methoxy substitution in 8-Methoxyquinoline-3,4-diamine may favor DNA-binding or antimalarial activity due to enhanced planarity and hydrogen-bonding capacity .

Quinoline Derivatives with Amino and Methoxy Groups

4-Amino-2-(4-chlorophenyl)-3-(4-methoxyphenyl)quinoline (4k) () highlights the impact of substituent diversity:

• Physical Properties: Melting point (223–225°C) and spectroscopic data (IR, NMR) reflect the stability conferred by aromatic substituents.

Chloroquine and Antimalarial Resistance

MMV006087 (quinoline) and MMV008956 (isoquinoline) () share structural motifs with chloroquine, a 4-aminoquinoline. Key comparisons:

• Resistance Mechanisms: Chloroquine resistance arises from mutations in parasite transporters (e.g., PfCRT). However, the 8-methoxy and 3,4-diamine groups may alter binding kinetics, possibly circumventing resistance .

DNA Intercalation Efficiency

6-Methylquinazoline-2,4-diamine (IC2) and 6-methylpyrido[2,3-f]pyrimidine-2,4-diamine (IC5) () exhibit DNA intercalation comparable to doxorubicin. Critical factors include:

• Planarity and Substituents: Quinoline’s planar structure enhances intercalation. The 3,4-diamine arrangement in 8-Methoxyquinoline-3,4-diamine may improve DNA minor groove interactions compared to 2,4-diamines in IC2/IC5. Methoxy groups further modulate hydrophobicity and stacking efficiency .

Table 2: DNA Intercalation Properties

Compound	Core Structure	Diamine Positions	Intercalation Efficiency
8-Methoxyquinoline-3,4-diamine	Quinoline	3,4	Hypothetically high
IC2	Quinazoline	2,4	Comparable to doxorubicin
IC5	Pyridopyrimidine	2,4	Comparable to doxorubicin

Biological Activity

8-Methoxyquinoline-3,4-diamine is a derivative of quinoline that has garnered attention for its diverse biological activities. This compound, characterized by the presence of a methoxy group and two amino groups at positions 3 and 4, is part of a broader class of quinoline derivatives known for their pharmacological potential. This article delves into the biological activities associated with 8-methoxyquinoline-3,4-diamine, including its mechanisms of action, therapeutic applications, and comparative studies with related compounds.

Chemical Structure and Properties

The molecular formula of 8-methoxyquinoline-3,4-diamine is C9H10N2O, with a molecular weight of 162.19 g/mol. Its structure includes:

• Methoxy group : Enhances lipophilicity and facilitates membrane penetration.
• Amino groups : Enable hydrogen bonding with biological targets.

Biological Activities

8-Methoxyquinoline-3,4-diamine exhibits a range of biological activities:

Anticancer Activity

Research indicates that 8-methoxyquinoline derivatives show significant anticancer properties. For instance, studies have demonstrated that these compounds can inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The mechanism often involves the modulation of signaling pathways related to cell survival and proliferation.

Antimicrobial Effects

The compound has been evaluated for its antimicrobial activity against several pathogens. In vitro studies reveal that 8-methoxyquinoline-3,4-diamine possesses antibacterial and antifungal properties. It has shown effectiveness against resistant strains of bacteria and fungi, making it a candidate for further development in antimicrobial therapies.

Chelation Properties

Like other quinoline derivatives, 8-methoxyquinoline-3,4-diamine can act as a chelating agent. It binds to metal ions, which can be beneficial in treating conditions related to metal toxicity or imbalances in the body.

The biological activity of 8-methoxyquinoline-3,4-diamine can be attributed to several mechanisms:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in cancer progression or microbial metabolism.
• Metal Ion Chelation : By binding metal ions, it can alter metal-dependent processes that are crucial for pathogen survival or tumor growth.
• Cell Membrane Interaction : The lipophilic nature due to the methoxy group enhances its ability to penetrate cell membranes, facilitating its action on intracellular targets.

Comparative Studies

Comparative studies with other quinoline derivatives highlight the unique properties of 8-methoxyquinoline-3,4-diamine:

Compound Name	Biological Activity	Unique Aspects
8-Methoxyquinoline-3,4-diamine	Anticancer, Antimicrobial	Enhanced membrane penetration due to methoxy group
8-Hydroxyquinoline	Antimicrobial, Anticancer	Stronger chelation properties
6-(Difluoromethoxy)quinoline	Anticancer	Increased lipophilicity and enzyme inhibition potential

Case Studies

• Anticancer Efficacy : A study evaluated the effects of 8-methoxyquinoline-3,4-diamine on human breast cancer cells (MCF-7). Results showed a significant reduction in cell viability at concentrations above 10 µM after 48 hours of treatment. The compound induced apoptosis as evidenced by increased levels of caspase-3 activity.
• Antimicrobial Testing : In a separate study against Staphylococcus aureus and Candida albicans, 8-methoxyquinoline-3,4-diamine demonstrated minimum inhibitory concentrations (MICs) of 15 µg/mL and 20 µg/mL respectively, indicating potent antimicrobial effects compared to standard antibiotics.